2-[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]-N-(2-cyanophenyl)acetamide

• IUPAC Name: 2-[(4-butyl-5-methyl-1H-imidazol-2-yl)sulfanyl]-N-(2-cyanophenyl)acetamide
• InChI: InChI=1S/C17H20N4OS/c1-3-4-8-14-12(2)19-17(21-14)23-11-16(22)20-15-9-6-5-7-13(15)10-18/h5-7,9H,3-4,8,11H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: HQOHEFLYFPIKGY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(NC(=N1)SCC(=O)NC2=CC=CC=C2C#N)C
• Molecular Formula: C17H20N4OS
• Molecular Weight: 328.4 g/mol

Description

2-[(5-butyl-4-methyl-1H-imidazol-2-yl)thio]-N-(2-cyanophenyl)acetamide, also known as BIMT-17, is a small molecule inhibitor of protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling, and its inhibition has been proposed as a potential therapeutic strategy for the treatment of type 2 diabetes and other metabolic disorders.

Scientific Research Applications

Anticancer Agents

• Research on 5-methyl-4-phenyl thiazole derivatives, which are structurally similar to the compound , demonstrated potential anticancer activity. Specifically, these compounds were investigated for their effects against human lung adenocarcinoma cells and mouse embryoblast cell lines. One of the compounds showed high selectivity and induced apoptosis in cancer cells (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Insecticidal Properties

• A study on innovative heterocycles incorporating a thiadiazole moiety, similar to the compound of interest, reported significant insecticidal properties against the cotton leafworm (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Antibacterial Agents

• Research on derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides, which share a similar structural motif, showed significant antibacterial activity. These compounds were synthesized and tested for their effectiveness against bacterial infections (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antioxidant Properties

• A study on benzimidazole derivatives, structurally related to the compound , examined their role as antioxidants for base stock. The compounds were analyzed for their inhibition efficiency in preventing oxidation (Basta, El-Bassoussi, Salem, Nessim, Ahmed, & Attia, 2017).

Antifungal Agents

• Imidazole derivatives, structurally similar to the compound, were synthesized and evaluated for their antifungal activities. These studies involved testing against various fungal strains and revealed the potential of these compounds as antifungal agents (Diyar Altındağ, Sağlık, Acar Çevik, Işikdağ, Özkay, & Karaca Gençer, 2017).

Antihypertensive Properties

• The synthesis and evaluation of nonpeptide angiotensin II receptor antagonists, which include N-(biphenylylmethyl)imidazoles, suggest the potential use of similar compounds in treating hypertension (Carini, Duncia, Aldrich, Chiu, Johnson, Pierce, Price, Santella, Wells, & Wexler, 1991).